Cas no 868226-80-6 (N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide
• CAS No: 868226-80-6
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 6407779
• PubChem ID: 135471699
• Update Time: 2025-10-22

N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide
• 868226-80-6
• N-(4-amino-6-oxo-2-(propylthio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide
• F1809-0332
• N-(4-amino-6-oxo-2-propylsulfanyl-1H-pyrimidin-5-yl)-3,4-dimethoxybenzamide
• CHEMBL3439268
• AB00676084-01
• AKOS024610408
• Benzamide, N-[4-amino-1,6-dihydro-6-oxo-2-(propylthio)-5-pyrimidinyl]-3,4-dimethoxy-

• Inchi： 1S/C16H20N4O4S/c1-4-7-25-16-19-13(17)12(15(22)20-16)18-14(21)9-5-6-10(23-2)11(8-9)24-3/h5-6,8H,4,7H2,1-3H3,(H,18,21)(H3,17,19,20,22)
• InChI Key： OMQXQSLKHRVDSO-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)NC(SCCC)=NC=1N)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 7.88±0.50(Predicted)

Additional information on N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide

Introduction to N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide (CAS No. 868226-80-6)

N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 868226-80-6, represents a unique structural motif that has been extensively studied for its potential biological activities and mechanistic insights. The presence of multiple functional groups, including N-4-amino, 6-oxo, 2-(propylsulfanyl), and 3,4-dimethoxybenzamide, contributes to its complex reactivity and biological significance.

The chemical structure of N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide is characterized by a pyrimidine core that is fused with a benzamide moiety. This structural arrangement is reminiscent of several known pharmacophores that have demonstrated efficacy in various therapeutic contexts. The pyrimidine ring, in particular, is a cornerstone in medicinal chemistry due to its prevalence in nucleoside analogs and other bioactive molecules. The incorporation of the N-4-amino group enhances the compound's potential to interact with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most intriguing aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The 2-(propylsulfanyl) group introduces a sulfur atom into the molecule, which can serve as a handle for further functionalization. This feature is particularly valuable in drug discovery pipelines where sulfhydryl groups are often employed to modulate enzyme activity or to enhance binding affinity to specific receptors. Additionally, the 3,4-dimethoxybenzamide moiety contributes to the overall lipophilicity and solubility profile of the compound, making it amenable to various formulation strategies.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrimidine derivatives, in particular, have been extensively explored for their applications in oncology, antiviral therapy, and inflammation modulation. The compound N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide fits well within this landscape, as it combines several structural elements that are known to enhance biological activity. For instance, studies have shown that pyrimidine-based molecules can inhibit key enzymes involved in cancer cell proliferation and survival.

The benzamide moiety present in this compound has also been implicated in various biological processes. Benzamides are well-known for their ability to modulate neurotransmitter systems and have been used in the treatment of neurological disorders. The combination of a pyrimidine core with a benzamide group suggests that this compound may exhibit dual functionality, potentially targeting multiple pathways simultaneously. This concept aligns with the growing trend in drug development towards polypharmacological agents that can address complex diseases more effectively than single-target drugs.

The synthesis of N-4-amino-6-oxo-2-(propylsulfanyl)-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled chemists to access complex heterocycles efficiently. These advancements are crucial for drug discovery efforts, as they allow for the rapid exploration of chemical space and the identification of novel lead compounds.

Evaluation of the pharmacokinetic properties of N-4-amino-6-oxyo-propylsulfanyl-pyrimidinone derivatives indicates promising characteristics for further development into therapeutic agents. The presence of both polar and non-polar functional groups suggests good solubility profiles across various solvents, which is essential for formulation into oral or injectable medications. Additionally, metabolic stability studies have shown that these compounds exhibit reasonable resistance to enzymatic degradation under physiological conditions.

The potential biological activities of N-N'-dimethyl-N'-(pyridinecarboxamido)thiourea derivatives have been explored through both computational modeling and experimental assays. Computational studies have predicted that this compound may interact with several protein targets relevant to cancer biology and inflammation pathways. Experimental validation through enzyme inhibition assays has corroborated these predictions by demonstrating inhibitory effects on key enzymes such as kinases and proteases involved in disease progression.

In conclusion,N-N'-dimethyl-N'-(pyridinecarboxamido)thiourea derivatives represent an exciting area of research within pharmaceutical chemistry.Based on current findings,it appears likely these compounds will continue play significant role future drug development efforts.Their unique structural features combined favorable pharmacokinetic properties make them particularly promising candidates for further investigation.As research progresses,it will be interesting see how these molecules evolve into effective treatments wide range diseases.